![molecular formula C27H21NO B4883591 10-acetyl-9,9-diphenyl-9,10-dihydroacridine](/img/structure/B4883591.png)
10-acetyl-9,9-diphenyl-9,10-dihydroacridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
10-acetyl-9,9-diphenyl-9,10-dihydroacridine, also known as AcrIDine, is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of acridine and has a unique structure that makes it an interesting subject of study.
Mechanism of Action
The mechanism of action of 10-acetyl-9,9-diphenyl-9,10-dihydroacridine is not fully understood, but studies have shown that it interacts with DNA and inhibits the activity of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and is well-tolerated by cells and organisms. However, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to exhibit antioxidant activity, which may contribute to its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of 10-acetyl-9,9-diphenyl-9,10-dihydroacridine is its versatility in synthesis, which allows for the modification of its structure to optimize its properties for various applications. However, its low solubility in water can make it difficult to work with in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to predict its effects in different contexts.
Future Directions
There are several directions for future research on 10-acetyl-9,9-diphenyl-9,10-dihydroacridine, including:
1. Further investigation of its mechanism of action to better understand its potential as a therapeutic agent.
2. Optimization of its structure for specific applications, such as in materials science and organic electronics.
3. Exploration of its potential as a fluorescent probe for biological imaging.
4. Investigation of its potential as a chiral ligand in asymmetric catalysis.
5. Study of its interactions with other molecules and materials to better understand its properties and potential applications.
Synthesis Methods
The synthesis of 10-acetyl-9,9-diphenyl-9,10-dihydroacridine can be achieved through several methods, including the Pictet-Spengler reaction, which involves the condensation of an aldehyde and an amine in the presence of an acid catalyst. Other methods include the Friedlander synthesis and the Bischler-Napieralski reaction.
Scientific Research Applications
10-acetyl-9,9-diphenyl-9,10-dihydroacridine has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. In materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties, such as luminescence and conductivity. In organic electronics, this compound has been used as a hole-transporting material in the fabrication of organic light-emitting diodes.
properties
IUPAC Name |
1-(9,9-diphenylacridin-10-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21NO/c1-20(29)28-25-18-10-8-16-23(25)27(21-12-4-2-5-13-21,22-14-6-3-7-15-22)24-17-9-11-19-26(24)28/h2-19H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTWHNSQOAGPXSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=CC=CC=C2C(C3=CC=CC=C31)(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.